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Compound of Interest

Compound Name: m-PEG3-aldehyde

Cat. No.: B1677515

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of m-PEG3-
aldehyde, a valuable heterobifunctional linker used in bioconjugation and drug delivery
systems, particularly in the development of Proteolysis Targeting Chimeras (PROTACS). This
document outlines a reliable synthetic protocol, presents key quantitative data, and illustrates

the synthetic pathway.

Core Compound Data

The following table summarizes the essential quantitative data for the starting material and the
final product involved in the synthesis of m-PEG3-aldehyde.
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Molecular
Compoun IUPAC Other CAS Molecular . .
Weight ( Purity
d Name Names Number Formula
g/mol )
m-PEG3-
2-(2-(2- alcohol,
Starting methoxyet Triethylene
112-35-6 C7H160a4 164.20 >98%
Material hoxy)ethox  glycol
y)ethanol monometh
yl ether
2-(2-(2-
methoxyet

m-PEG3- 356066-
Product hoxy)ethox CsH1604 176.21 >95%]1]
aldehyde 46-1
y)acetalde

hyde

Synthetic Pathway

The synthesis of m-PEG3-aldehyde is achieved through the oxidation of the primary alcohol of
triethylene glycol monomethyl ether (m-PEG3-alcohol). The Dess-Martin periodinane (DMP)
oxidation is a highly effective method for this transformation, as it proceeds under mild
conditions and minimizes the risk of over-oxidation to the carboxylic acid.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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